Cas no 61321-06-0 (2-Azabicyclo[3.2.1]octane, 2-butyl-5-(3-methoxyphenyl)-, hydrobromide)
![2-Azabicyclo[3.2.1]octane, 2-butyl-5-(3-methoxyphenyl)-, hydrobromide structure](https://www.kuujia.com/scimg/cas/61321-06-0x500.png)
61321-06-0 structure
Product name:2-Azabicyclo[3.2.1]octane, 2-butyl-5-(3-methoxyphenyl)-, hydrobromide
2-Azabicyclo[3.2.1]octane, 2-butyl-5-(3-methoxyphenyl)-, hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[3.2.1]octane, 2-butyl-5-(3-methoxyphenyl)-, hydrobromide
- 2-butyl-5-(3-methoxyphenyl)-2-azabicyclo[3.2.1]octane,hydrobromide
- DTXSID90818474
- CHEMBL3244779
- 61321-06-0
- 2-Butyl-5-(3-methoxyphenyl)-2-azabicyclo[3.2.1]octane--hydrogen bromide (1/1)
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- Inchi: InChI=1S/C18H27NO.BrH/c1-3-4-11-19-12-10-18(9-8-16(19)14-18)15-6-5-7-17(13-15)20-2;/h5-7,13,16H,3-4,8-12,14H2,1-2H3;1H
- InChI Key: YMLZRVWWYBSUDL-UHFFFAOYSA-N
- SMILES: CCCCN1CCC2(CCC1C2)C3=CC(=CC=C3)OC.Br
Computed Properties
- Exact Mass: 353.13554
- Monoisotopic Mass: 353.13543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 319
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
2-Azabicyclo[3.2.1]octane, 2-butyl-5-(3-methoxyphenyl)-, hydrobromide Related Literature
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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